3-Chloro-4-methoxy-N-(pentan-2-YL)aniline chemical structure and properties
3-Chloro-4-methoxy-N-(pentan-2-YL)aniline chemical structure and properties
Abstract
This technical guide provides a comprehensive overview of 3-Chloro-4-methoxy-N-(pentan-2-yl)aniline, a substituted aniline derivative with significant potential as a chemical intermediate in the agrochemical and pharmaceutical industries. This document details its chemical structure, physicochemical properties, a plausible synthetic route via reductive amination, and methods for its structural elucidation. Furthermore, this guide discusses its prospective applications and outlines essential safety and handling protocols. This paper is intended for researchers, chemists, and professionals in the fields of drug discovery and chemical synthesis, offering a foundational understanding of this compound's characteristics and utility.
Introduction and Chemical Identity
3-Chloro-4-methoxy-N-(pentan-2-yl)aniline is a secondary aromatic amine characterized by a chlorinated and methoxylated aniline core, N-alkylated with a pentan-2-yl group. The strategic placement of the chloro and methoxy substituents on the aromatic ring, combined with the specific alkyl chain, suggests its role as a versatile building block in the synthesis of more complex, biologically active molecules. Its structural features are anticipated to influence the pharmacokinetic and pharmacodynamic properties of its derivatives, making it a compound of interest for synthetic and medicinal chemists.
Chemical Structure:
Figure 1: Chemical Structure of 3-Chloro-4-methoxy-N-(pentan-2-yl)aniline
Compound Identifiers:
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IUPAC Name: 3-Chloro-4-methoxy-N-(pentan-2-yl)aniline
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Molecular Formula: C₁₂H₁₈ClNO[2]
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Molecular Weight: 227.73 g/mol [2]
Physicochemical Properties
Precise experimental data for the physicochemical properties of 3-Chloro-4-methoxy-N-(pentan-2-yl)aniline are not extensively documented in publicly available literature. However, based on the properties of analogous substituted anilines, the following estimations can be made.
| Property | Value | Source/Basis |
| Appearance | Expected to be a liquid or low-melting solid | Analogy to other N-alkylanilines |
| Melting Point | Not available (Predicted: < 25 °C) | General trend for N-alkylanilines |
| Boiling Point | Not available (Predicted: > 200 °C at atm. pressure) | Extrapolation from similar structures |
| Solubility | Predicted to be poorly soluble in water; soluble in organic solvents (e.g., ethanol, acetone, dichloromethane) | General solubility of substituted anilines |
| pKa (of the conjugate acid) | Predicted: 3-4 | Electronic effects of chloro (electron-withdrawing) and methoxy (electron-donating) groups on the basicity of the aniline nitrogen. |
Synthesis and Reaction Mechanisms
The most direct and industrially scalable synthetic route to 3-Chloro-4-methoxy-N-(pentan-2-yl)aniline is through the reductive amination of 3-chloro-4-methoxyaniline with 2-pentanone. This one-pot reaction involves the formation of an intermediate imine, which is then reduced in situ to the desired secondary amine.
Overall Reaction:
Proposed Synthetic Workflow
Figure 2: Proposed synthetic workflow for 3-Chloro-4-methoxy-N-(pentan-2-yl)aniline.
Detailed Experimental Protocol (Hypothetical)
Materials:
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3-chloro-4-methoxyaniline (1.0 eq)
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2-pentanone (1.2 eq)
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Methanol (as solvent)
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Glacial acetic acid (catalytic amount)
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Sodium borohydride (NaBH₄) (1.5 eq)
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Dichloromethane (for extraction)
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Saturated aqueous sodium bicarbonate solution
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Brine
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Anhydrous magnesium sulfate
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Silica gel for column chromatography
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Hexanes/Ethyl acetate solvent system
Procedure:
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Imine Formation: In a round-bottom flask equipped with a magnetic stirrer, dissolve 3-chloro-4-methoxyaniline in methanol. To this solution, add 2-pentanone followed by a catalytic amount of glacial acetic acid. Stir the reaction mixture at room temperature and monitor the formation of the imine by thin-layer chromatography (TLC).
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Reduction: Once the imine formation is complete (as indicated by TLC), cool the reaction mixture to 0 °C in an ice bath. Slowly add sodium borohydride in small portions, ensuring the temperature remains below 10 °C.
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Quenching and Work-up: After the addition of NaBH₄ is complete, allow the reaction to warm to room temperature and stir for an additional 2-3 hours. Quench the reaction by the slow addition of water.
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Extraction: Remove the methanol under reduced pressure. To the remaining aqueous layer, add dichloromethane and transfer the mixture to a separatory funnel. Extract the aqueous layer with dichloromethane (3x).
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Washing and Drying: Combine the organic layers and wash sequentially with saturated aqueous sodium bicarbonate solution and brine. Dry the organic layer over anhydrous magnesium sulfate.
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Purification: Filter the drying agent and concentrate the filtrate under reduced pressure to obtain the crude product. Purify the crude product by flash column chromatography on silica gel using a hexanes/ethyl acetate gradient to yield pure 3-Chloro-4-methoxy-N-(pentan-2-yl)aniline.
Structural Elucidation
The structure of the synthesized 3-Chloro-4-methoxy-N-(pentan-2-yl)aniline can be confirmed using a combination of spectroscopic techniques.
Predicted Spectroscopic Data
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¹H NMR (Proton Nuclear Magnetic Resonance):
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Aromatic Protons: Signals in the range of δ 6.5-7.5 ppm, showing characteristic splitting patterns for a 1,2,4-trisubstituted benzene ring.
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Methoxy Protons: A singlet at approximately δ 3.8 ppm, integrating to 3H.
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N-H Proton: A broad singlet, the chemical shift of which will be concentration-dependent, likely in the range of δ 3.5-4.5 ppm.
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Pentan-2-yl Protons: A series of multiplets corresponding to the CH group attached to the nitrogen, the adjacent CH₂ and CH₃ groups, and the terminal CH₃ group.
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¹³C NMR (Carbon-13 Nuclear Magnetic Resonance):
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Aromatic Carbons: Six distinct signals in the aromatic region (δ 110-150 ppm), with carbons attached to heteroatoms (Cl, O, N) showing characteristic shifts.
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Methoxy Carbon: A signal around δ 55-60 ppm.
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Pentan-2-yl Carbons: Five signals corresponding to the carbons of the pentyl chain.
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IR (Infrared) Spectroscopy:
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N-H Stretch: A characteristic absorption band for a secondary amine in the region of 3300-3500 cm⁻¹.
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C-H Stretches: Aromatic C-H stretches just above 3000 cm⁻¹ and aliphatic C-H stretches just below 3000 cm⁻¹.
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C=C Aromatic Stretches: Peaks in the 1450-1600 cm⁻¹ region.
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C-N Stretch: An absorption in the 1250-1350 cm⁻¹ range.
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C-O Stretch (Aryl Ether): A strong band around 1200-1250 cm⁻¹.
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C-Cl Stretch: An absorption in the fingerprint region, typically below 800 cm⁻¹.
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MS (Mass Spectrometry):
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Molecular Ion Peak (M⁺): A prominent peak at m/z = 227.
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Isotope Peak (M+2): A peak at m/z = 229 with an intensity of approximately one-third of the molecular ion peak, which is characteristic of the presence of a single chlorine atom.[4][5]
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Fragmentation Pattern: Expect fragmentation patterns corresponding to the loss of the pentyl group, the methoxy group, and other characteristic fragments of the aniline core.
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Applications in Research and Development
3-Chloro-4-methoxy-N-(pentan-2-yl)aniline serves as a valuable intermediate in the synthesis of a variety of target molecules, particularly in the agrochemical and pharmaceutical sectors.[2]
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Agrochemicals: The substituted aniline moiety is a common feature in many herbicides and fungicides. The specific combination of the chloro, methoxy, and N-pentyl groups can be tailored to enhance the biological activity and selectivity of the final crop protection agent.[2]
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Pharmaceuticals: In drug discovery, this compound can be used as a starting material for the synthesis of novel therapeutic agents. The lipophilicity and hydrogen bonding potential of the molecule can be modified through further reactions to optimize its interaction with biological targets. The presence of the halogen and methoxy groups can also influence the metabolic stability of the resulting drug candidates.
Safety and Handling
Based on the available Safety Data Sheet (SDS), 3-Chloro-4-methoxy-N-(pentan-2-yl)aniline should be handled with appropriate precautions.[1]
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Hazard Classifications:
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Acute Toxicity, Oral (Category 4) - Harmful if swallowed.[1]
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Skin Irritation (Category 2) - Causes skin irritation.[1]
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Eye Irritation (Category 2) - Causes serious eye irritation.[1]
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Specific Target Organ Toxicity - Single Exposure (Category 3), Respiratory System - May cause respiratory irritation.[1]
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Recommended Handling Procedures:
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Work in a well-ventilated area, preferably in a chemical fume hood.
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Wear appropriate personal protective equipment (PPE), including chemical-resistant gloves, safety goggles, and a lab coat.
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Avoid inhalation of vapors and contact with skin and eyes.
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In case of contact, immediately flush the affected area with plenty of water and seek medical advice.
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Store in a tightly closed container in a cool, dry place away from incompatible materials.
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Conclusion
3-Chloro-4-methoxy-N-(pentan-2-yl)aniline is a chemical intermediate with significant potential in the synthesis of complex organic molecules for various industrial applications. While detailed experimental data on its properties are limited, this guide provides a comprehensive overview based on its chemical structure, established synthetic methodologies for related compounds, and available safety information. The proposed synthetic route via reductive amination offers a practical approach for its preparation. Further research into the specific properties and reactivity of this compound will undoubtedly expand its utility in the fields of agrochemical and pharmaceutical development.
References
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MySkinRecipes. (n.d.). 3-Chloro-4-methoxy-N-(pentan-2-yl)aniline. [Link]
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Reagentia. (n.d.). 3-Chloro-4-methoxy-N-(pentan-2-yl)aniline (1 x 100 mg). [Link]
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Chemistry LibreTexts. (2023, August 29). Organic Compounds Containing Halogen Atoms. [Link]
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Chemistry LibreTexts. (2020, August 22). 16.9: Organic Compounds Containing Halogen Atoms. [Link]
